Cas no 1932518-72-3 (rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol
• CAS No: 1932518-72-3
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6278009
• PubChem ID: 26594959
• Update Time: 2025-05-22

rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol
• EN300-1636724
• 1932518-72-3

• Inchi： 1S/C9H12OS/c10-8-4-1-3-7(8)9-5-2-6-11-9/h2,5-8,10H,1,3-4H2/t7-,8-/m1/s1
• InChI Key： GUBQGUSVCPDJAV-HTQZYQBOSA-N
• SMILES： S1C=CC=C1[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.5Ų

Additional information on rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol

Rac-(1R,2R)-2-(Thiophen-2-yl)cyclopentan-1-ol: A Comprehensive Overview

The compound rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol (CAS No. 1932518-72-3) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopentane ring system, which is substituted with a thiophene group at the 2-position and a hydroxyl group at the 1-position. The stereochemistry of the molecule is defined by its (1R,2R) configuration, which plays a crucial role in its physical properties and biological activity.

Recent studies have highlighted the potential of rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol as a versatile building block in organic synthesis. Its thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to its electronic properties and reactivity. The cyclopentane ring, on the other hand, provides structural rigidity and serves as a platform for further functionalization. This combination makes the compound an attractive candidate for exploring novel chemical reactions and designing bioactive molecules.

In terms of synthesis, rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol can be prepared through various routes, including catalytic asymmetric hydrogenation and enantioselective reductions. These methods have been optimized to achieve high enantiomeric excess (ee), which is critical for applications in chiral chemistry and drug discovery. The compound's stereochemical integrity has been validated through advanced analytical techniques such as NMR spectroscopy and X-ray crystallography.

The biological activity of rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol has been explored in several recent studies. For instance, researchers have investigated its potential as a ligand for G-protein coupled receptors (GPCRs), which are key targets in drug development. The compound's ability to modulate receptor activity suggests its utility in designing novel therapeutic agents for conditions such as inflammation, pain, and neurological disorders.

Moreover, rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol has been employed as a chiral auxiliary in asymmetric synthesis. Its ability to induce asymmetry in otherwise symmetric molecules has made it valuable in constructing complex natural products and pharmaceutical intermediates. This application underscores the compound's importance in advancing synthetic methodologies and enabling access to enantiomerically pure compounds.

From a materials science perspective, the compound's unique electronic properties have led to its exploration as a component in advanced materials such as polymers and liquid crystals. The thiophene group's conjugated system enhances the molecule's ability to participate in π–π interactions, which are essential for self-assembling structures and functional materials.

In conclusion, rac-(1R,2R)-2-(thiophen-2-yl)cyclopentan-1-ol (CAS No. 1932518-72_3) is a multifaceted compound with significant potential across diverse scientific disciplines. Its structural features, stereochemical properties, and reactivity make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and insights into this compound's behavior, its role in advancing scientific knowledge and technological innovation is likely to grow further.